2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole

• IUPAC Name: 2-[4-(3,4-dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole
• InChI: InChI=1S/C16H21N3O2S2/c1-13-4-5-15(12-14(13)2)23(20,21)19-8-3-7-18(9-10-19)16-17-6-11-22-16/h4-6,11-12H,3,7-10H2,1-2H3
• InChI Key: OXVABYNNQCCSEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCN(CC2)C3=NC=CS3)C
• Molecular Formula: C16H21N3O2S2
• Molecular Weight: 351.5 g/mol

Description

2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of diazepanes, which are known for their pharmacological activities.

Mechanism of Action

The mechanism of action of 2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole is not fully understood. However, studies have shown that this compound may exert its pharmacological effects by interacting with various molecular targets, including enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
Studies have shown that this compound may exert various biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. This compound has also been shown to modulate the immune system and regulate various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole in lab experiments is its high potency and selectivity. However, this compound may also have limitations, including its potential toxicity and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for research on 2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole. One area of research is the development of more potent and selective analogs of this compound for the treatment of various diseases. Another area of research is the elucidation of the molecular mechanisms underlying its pharmacological effects. Additionally, studies are needed to optimize its pharmacokinetic properties and evaluate its safety and efficacy in preclinical and clinical trials.
In conclusion, this compound is a promising chemical compound that has potential applications in scientific research. Its unique chemical structure and pharmacological activities make it an attractive target for the development of novel therapeutic agents for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 3,4-dimethylbenzenesulfonyl chloride with 1,4-diazepan-2-one in the presence of a base, followed by the reaction of the resulting product with thioamide.

Scientific Research Applications

2-[4-(3,4-Dimethylphenyl)sulfonyl-1,4-diazepan-1-yl]-1,3-thiazole has been extensively studied for its potential applications in scientific research. One of the major areas of research is its use as a potential therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders.